Cas no 2126161-54-2 (4-iodo-2,5-dimethylbenzaldehyde)

• Product Name: 4-iodo-2,5-dimethylbenzaldehyde
• CAS No: 2126161-54-2
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 4639122
• Update Time: 2025-06-08

4-iodo-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-iodo-2,5-dimethyl-
• 4-Iodo-2,5-dimethylbenzaldehyde
• 4-iodo-2,5-dimethylbenzaldehyde

• Inchi： 1S/C9H9IO/c1-6-4-9(10)7(2)3-8(6)5-11/h3-5H,1-2H3
• InChI Key： PHWCANJGUNVAAH-UHFFFAOYSA-N
• SMILES： C1C(C)=C(I)C=C(C)C=1C=O

Additional information on 4-iodo-2,5-dimethylbenzaldehyde

Professional Introduction to 4-iodo-2,5-dimethylbenzaldehyde (CAS No. 2126161-54-2)

4-iodo-2,5-dimethylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2126161-54-2, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a benzaldehyde core substituted with two methyl groups at the 2 and 5 positions and an iodine atom at the 4 position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The benzaldehyde moiety is well-known for its reactivity in various chemical transformations, including condensation reactions, oxidation, and reduction processes. The presence of the iodine atom introduces additional reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel pharmaceuticals and agrochemicals.

In recent years, 4-iodo-2,5-dimethylbenzaldehyde has been explored as a key intermediate in the synthesis of biologically active compounds. Its structural features make it an ideal candidate for generating substituted aromatic compounds that can serve as scaffolds for drug discovery. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

One notable application of 4-iodo-2,5-dimethylbenzaldehyde is in the synthesis of small-molecule inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive targets for therapeutic intervention. By modifying the benzaldehyde core with electron-withdrawing groups like iodine, chemists can enhance the binding affinity and selectivity of potential inhibitors. Recent studies have demonstrated the utility of this compound in generating highly potent PPI modulators that exhibit promising preclinical activity.

Another area where 4-iodo-2,5-dimethylbenzaldehyde has shown promise is in the development of fluorescent probes for biochemical assays. The combination of a benzaldehyde group and an iodine atom allows for tunable fluorescence properties, making it suitable for monitoring biological processes in real-time. Researchers have employed this compound to design probes that selectively label specific biomolecules, facilitating high-throughput screening and mechanistic studies.

The synthetic versatility of 4-iodo-2,5-dimethylbenzaldehyde also extends to its use in material science applications. For example, it has been employed in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The rigid aromatic structure and electron-withdrawing nature of the iodine substituent contribute to enhanced charge transport properties, making it a valuable building block for advanced electronic materials.

In conclusion,4-iodo-2,5-dimethylbenzaldehyde (CAS No. 2126161-54-2) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique structural features enable diverse chemical transformations and biological activities, positioning it as a cornerstone intermediate in modern chemical synthesis. As research continues to uncover new methodologies and applications,4-iodo-2,5-dimethylbenzaldehyde is poised to remain a critical component in the development of innovative solutions across multiple scientific disciplines.